5-Benzyloxy-benzofuran-3-one, 95%
Overview
Description
5-Benzyloxy-benzofuran-3-one, 95% is a chemical compound that has gradually gained interest in the scientific community due to its potential applications in various fields of research and industry. It is a benzofuran derivative, a class of organic compounds that are widely present in natural products .
Synthesis Analysis
The synthesis of benzofuran derivatives has been a rapidly developing and increasingly active field due to their wide potential applications . The total synthesis of natural products containing benzofuran rings has attracted much attention from synthetic organic chemists .Molecular Structure Analysis
Benzofuran is a heterocyclic compound found naturally in plants and can also be obtained through synthetic reactions . Its chemical structure is composed of fused benzene and furan rings . The unique structural features of benzofuran make it a privileged structure in the field of drug discovery .Chemical Reactions Analysis
Research on the chemical reactions of benzofuran derivatives has been extensive. For example, catalytic protodeboronation of pinacol boronic esters has been reported . This reaction is significant in the functionalizing deboronation of alkyl boronic esters .Scientific Research Applications
Anticancer Therapeutic Potential
Benzofuran scaffolds, such as 5-Benzyloxy-benzofuran-3-one, have shown significant potential in the field of anticancer therapeutics . They have demonstrated extraordinary inhibitory potency against a panel of human cancer cell lines, outperforming many reference anticancer drugs . The benzofuran moiety is the main component of many biologically active natural and synthetic heterocycles involved in various clinical drugs .
Inhibition of Pin1
Some benzofuran scaffolds have been found to be good inhibitors of Pin1 (peptidyl-prolyl cis–trans isomerase NIMA-interacting 1) . Pin1 plays an oncogenic role in multiple human cancers, particularly hepatocellular carcinoma (HCC) .
Natural Product Synthesis
Benzofuran-containing natural products have been the focus of considerable research in recent decades . Newly isolated natural products with complex structures are being studied, characterized, and screened for possible biological activities . The benzofuran ring is a common feature in these structures, indicating the potential of 5-Benzyloxy-benzofuran-3-one in this field .
Inhibition of ERK Phosphorylation
The compound 3b, which likely includes a benzofuran scaffold, has been shown to significantly reduce the phosphorylation level of ERK (extracellular signal-related kinase) . This suggests that such compounds can halt cell growth and promote apoptosis of SK-Hep-1 cells by blocking the RAS/RAF/MEK/ERK signaling pathway .
Mechanism of Action
Target of Action
Benzofuran derivatives, in general, have shown significant inhibitory potency against a panel of human cancer cell lines
Mode of Action
Benzofuran derivatives have been found to exhibit anticancer properties . One derivative, for instance, was found to inhibit the hypoxia-inducible factor (HIF-1) pathway, which is involved in the carcinogenesis of tumor protein . It’s possible that 5-Benzyloxy-benzofuran-3-one may interact with its targets in a similar manner, but this needs to be confirmed through further studies.
Biochemical Pathways
For instance, they have been found to inhibit the VEGFR-2 signaling pathway, which is a promising approach for cancer treatment
Result of Action
Benzofuran derivatives have shown significant cytotoxic activity against various human cancer cell lines . For example, one derivative showed remarkable antiproliferative activity with GI50 values ranging from 0.295 to 4.15 μM . It’s possible that 5-Benzyloxy-benzofuran-3-one may have similar effects, but this needs to be confirmed through further studies.
Safety and Hazards
Future Directions
Research on natural products containing benzofuran has remarkably increased during the past few decades . Newly isolated natural products with complex structures are being studied, characterized, and screened for possible biological activities . This suggests that the study of 5-Benzyloxy-benzofuran-3-one and similar compounds will continue to be a promising area of research in the future .
properties
IUPAC Name |
5-phenylmethoxy-1-benzofuran-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O3/c16-14-10-18-15-7-6-12(8-13(14)15)17-9-11-4-2-1-3-5-11/h1-8H,9-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDRFLULTIBMXPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C2=C(O1)C=CC(=C2)OCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Benzyloxy)-2,3-dihydro-1-benzofuran-3-one | |
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